N1-(2-Methyl)propyl pseudouridine

• Molecular Formula: C13H20N2O6
• Molecular Weight: 300.31 g/mol
• InChI: InChI=1S/C13H20N2O6/c1-6(2)3-15-4-7(12(19)14-13(15)20)11-10(18)9(17)8(5-16)21-11/h4,6,8-11,16-18H,3,5H2,1-2H3,(H,14,19,20)/t8-,9-,10-,11+/m1/s1
• InChIKey: WAUVINQIZLANAS-DBIOUOCHSA-N

N1-(2-Methyl)propyl Pseudouridine Identity and Procurement

N1-Methylpseudouridine (m1Ψ, CAS 13860-38-3) is a chemically modified nucleoside derived from pseudouridine via N1-position methylation, used as a uridine replacement in in vitro transcribed (IVT) mRNA [1]. It is the core nucleoside modification platform in FDA/EMA-approved mRNA vaccines (mRNA-1273 and BNT162b2) [2] and is available from commercial suppliers at HPLC purities ≥98–99.5% .

Modified nucleoside for IVT mRNA synthesis research

N1-isobutyl substitution for translational fidelity studies

Probe for N1-alkyl steric and electronic SAR investigations

• [1] Wikipedia contributors. (2021). N1-Methylpseudouridine. Wikipedia, The Free Encyclopedia. View Source
• [2] Morais, P., Adachi, H., & Yu, Y.T. (2021). The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science, 7(5), 748–756. View Source

Non-Interchangeability of N1-(2-Methyl)propyl Pseudouridine

Substituting N1-methylpseudouridine with closely related uridine modifications produces non-equivalent functional outcomes in mRNA translation efficiency, immunogenicity, and fidelity. Pseudouridine (Ψ) confers up to ~13-fold lower protein expression than m1Ψ in single-modified mRNA [1]; N1-ethylpseudouridine (e1Ψ) hinders translation compared to the methyl derivative [2]; 5-methoxyuridine (5moU) exhibits translation inhibition despite reduced immunogenicity [2]; and unmodified uridine triggers robust innate immune activation via TLR/RIG-I pathways [3]. Direct head-to-head quantitative evidence demonstrates that generic substitution is not functionally equivalent.

Readthrough elimination may not transfer

N1-methylpseudouridine does not eliminate translational readthrough; substituting may reintroduce C-terminal extension artifacts.

Translation performance may diverge significantly

N1-ethyl substitution impairs translation to ~30-40% of m1Ψ; isobutyl bulk could further alter ribosomal processivity in unpredictable ways.

Immunogenicity class inference requires direct validation

Immune evasion is established for m1Ψ and N1-ethyl but not yet quantified for the isobutyl analog; assumed benefit may not replicate.

• [1] Andries, O., Mc Cafferty, S., De Smedt, S.C., Weiss, R., Sanders, N.N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337–344. View Source
• [2] Sioud, M., Juzeniene, A., & Sæbøe-Larssen, S. (2024). Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines, 12(6), 624. View Source
• [3] Li, B., Luo, X., & Dong, Y. (2016). Effects of Chemically Modified Messenger RNA on Protein Expression. Bioconjugate Chemistry, 27(3), 849–853. View Source

Differentiation Evidence for N1-(2-Methyl)propyl Pseudouridine

Translational Readthrough Mitigation

In a direct head-to-head comparison, (m5C/)m1Ψ-modified mRNA produced approximately 44-fold higher reporter gene expression than (m5C/)Ψ-modified mRNA upon transfection into mammalian cells. For single-modified mRNA, m1Ψ-modified mRNA provided approximately 13-fold higher expression than Ψ-modified mRNA in mice [1].

Readthrough elimination

Head-to-head

Undetectable readthrough (

Supports translational fidelity endpoint context

Patent-derived data; cell-free IVT assay, 100% substitution, autoradiography readout

Translation SAR context

Reported

Target translation efficiency unreported; N1-ethylpseudouridine reduces translation to ~30–40% of m1Ψ in human fibroblast cells

Isobutyl translation requires direct empirical validation

Cross-study inference; steric bulk beyond ethyl may further impact ribosome accommodation

Immunogenicity evidence

Class-level

No direct immunogenicity data for N1-isobutyl analog; m1Ψ and N1-ethyl suppress TLR3/7/8 and RIG-I

Class benefit not confirmed for isobutyl derivative

Data to verify before assuming immune evasion in research models

Evidence Dimension	Reporter gene expression (fold change)
Target Compound Data	44-fold (double-modified mRNA) and 13-fold (single-modified mRNA)
Comparator Or Baseline	Pseudouridine (Ψ): baseline expression level
Quantified Difference	44-fold higher (double-modified); 13-fold higher (single-modified)
Conditions	In vitro transfection into mammalian cell lines; in vivo mouse model

Why This Matters

For mRNA therapeutic developers, this translates to achieving equivalent therapeutic protein levels with significantly lower mRNA doses, reducing cost of goods and formulation burden.

• [1] Andries, O., Mc Cafferty, S., De Smedt, S.C., Weiss, R., Sanders, N.N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337–344. View Source

N1-Alkyl Size Constraint on Translation

Kinetic analysis in reconstituted translation systems demonstrated that m1Ψ does not substantially change the rate constants for amino acid addition by cognate tRNAs [1]. In contrast, ethylation at the N1 position (N1-ethylpseudouridine) hindered translation [2]. This indicates that the methyl group at N1 preserves native translation kinetics while the bulkier ethyl group disrupts ribosome processivity.

Translation SAR context

Reported

Target translation efficiency unreported; N1-ethylpseudouridine reduces translation to ~30–40% of m1Ψ in human fibroblast cells

Isobutyl translation requires direct empirical validation

Cross-study inference; steric bulk beyond ethyl may further impact ribosome accommodation

Evidence Dimension	Translation rate constants (cognate tRNA addition)
Target Compound Data	No substantial change versus unmodified uridine baseline
Comparator Or Baseline	N1-ethylpseudouridine: hindered translation (qualitative impairment observed)
Quantified Difference	Preserved vs. hindered (no numerical rate constant reported for ethyl derivative; qualitative cross-study comparison)
Conditions	Reconstituted translation systems; in vitro

Why This Matters

Researchers optimizing mRNA sequences for high-fidelity therapeutic protein production should select m1Ψ over N1-ethylpseudouridine because the methyl modification preserves native-like translation kinetics, whereas ethylation introduces translational hindrance.

• [1] Monroe, J.G., et al. (2024). N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. Nature Communications, 15, 8119. View Source
• [2] Sioud, M., Juzeniene, A., & Sæbøe-Larssen, S. (2024). Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines, 12(6), 624. View Source

Immunogenicity Reduction Potential

In a direct comparative study, (m5C/)m1Ψ-modified mRNA exhibited reduced intracellular innate immunogenicity and improved cellular viability compared to (m5C/)Ψ-modified mRNA upon in vitro transfection. This effect was attributed, at least partially, to the increased ability of m1Ψ-modified mRNA to evade activation of endosomal Toll-like receptor 3 (TLR3) and downstream innate immune signaling [1].

Immunogenicity evidence

Class-level

No direct immunogenicity data for N1-isobutyl analog; m1Ψ and N1-ethyl suppress TLR3/7/8 and RIG-I

Class benefit not confirmed for isobutyl derivative

Data to verify before assuming immune evasion in research models

Evidence Dimension	Intracellular innate immunogenicity
Target Compound Data	Reduced immunogenicity (relative to Ψ)
Comparator Or Baseline	Pseudouridine (Ψ): higher immunogenicity
Quantified Difference	Not numerically quantified in available extract; qualitative reduction in immunogenicity and improved viability reported
Conditions	In vitro transfection; mammalian cells

Why This Matters

Reduced TLR3 activation translates to lower inflammatory responses and improved cellular viability in transfected cells, which is critical for repeated-dose therapeutic applications and sensitive cell types.

• [1] Andries, O., Mc Cafferty, S., De Smedt, S.C., Weiss, R., Sanders, N.N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337–344. View Source

N1-Methylpseudouridine Does Not Stabilize Mismatched RNA Duplexes, Whereas Pseudouridine (Ψ) Does

UV thermal denaturation analysis demonstrated that pseudouridine (Ψ) stabilizes formation of mismatched RNA duplexes, including neighboring mismatches, whereas N1-methylpseudouridine does not. The methyl group at N1 prevents the non-canonical base pairing stabilization observed with Ψ [1]. This context-dependent thermodynamic behavior indicates that m1Ψ preserves sequence fidelity by not stabilizing unintended mismatches, which may reduce miscoding potential during translation.

Evidence Dimension	Mismatched RNA duplex stabilization
Target Compound Data	Does not stabilize mismatched duplexes
Comparator Or Baseline	Pseudouridine (Ψ): stabilizes mismatched duplexes
Quantified Difference	Melting temperature (Tm) data available in source; qualitative difference in mismatch stabilization
Conditions	UV thermal denaturation at 254 nm; RNA duplexes containing Ψ or m1Ψ

Why This Matters

The absence of mismatch stabilization in m1Ψ may contribute to higher translation fidelity by reducing non-canonical base pairing that could otherwise promote miscoding, a consideration for gene replacement therapies requiring precise protein sequences.

• [1] Morais, P., Adachi, H., & Yu, Y.T. (2021). The Role of N1-Methylpseudouridine in COVID-19 Vaccines. ACS Central Science, 7(5), 748–756. Figure 5. View Source

N1-Methylpseudouridine Functions as a Faithful Non-Canonical Substitute for Uridine in CRISPR-Cas9 sgRNA While Preserving Cleavage Activity

In an in vitro CRISPR-Cas9 cleavage assay, N1-methylpseudouridine was demonstrated to be a faithful non-canonical substitute for uridine, directing Cas9 nuclease cleavage when incorporated into single-guide RNA (sgRNA). This contrasts with other base modifications that inactivate Cas9 function [1]. The preservation of cleavage activity with m1Ψ enables the use of modified sgRNA for genome editing applications where reduced immunogenicity and enhanced stability are desired.

Evidence Dimension	Cas9 nuclease cleavage activity with modified sgRNA
Target Compound Data	Faithful substitution; preserves Cas9 cleavage activity
Comparator Or Baseline	7-deazapurine modifications: Cas9 inactivation observed
Quantified Difference	Qualitative preservation of cleavage vs. inactivation (class-level comparison)
Conditions	In vitro CRISPR-Cas9 cleavage assay

Why This Matters

Researchers developing modified sgRNA for therapeutic genome editing can incorporate m1Ψ to potentially reduce innate immune recognition of the guide RNA without compromising on-target Cas9 cleavage efficiency.

• [1] Yang, H., Eremeeva, E., Abramov, M., Jacquemyn, M., Groaz, E., Daelemans, D., & Herdewijn, P. (2023). CRISPR-Cas9 recognition of enzymatically synthesized base-modified nucleic acids. Nucleic Acids Research, 51(4), 1501–1511. View Source

N1-(2-Methyl)propyl Pseudouridine Application Scenarios

mRNA Vaccine Constructs with High Termination Fidelity

Utilize m1Ψ-modified IVT mRNA to achieve up to 44-fold higher protein expression compared to Ψ-modified mRNA. This enables dose reduction in vaccine formulations, lower manufacturing costs, and sustained antigen presentation for prophylactic and therapeutic vaccines against infectious diseases and cancer [1].

C-Terminal Fidelity in Therapeutic mRNA

Incorporate m1Ψ in mRNA constructs for applications demanding low immunogenicity, such as protein replacement therapies, gene editing, and repeated-dose regimens. m1Ψ reduces TLR3-mediated immune activation compared to Ψ-modified mRNA, improving cellular viability upon transfection [1].

N1-Alkyl Substituent SAR Studies

Incorporate m1Ψ into single-guide RNA (sgRNA) for CRISPR-Cas9 applications to enhance RNA stability and potentially reduce innate immune recognition while maintaining faithful Cas9 cleavage activity. m1Ψ has been validated as a functional uridine substitute in sgRNA for in vitro genome editing [2].

Combinatorial mRNA Modification Strategies

Select m1Ψ over pseudouridine (Ψ) or N1-ethylpseudouridine for therapeutic mRNAs where translation fidelity is critical. m1Ψ preserves native translation rate constants and does not stabilize mismatched RNA duplexes (unlike Ψ), reducing potential miscoding risks that could trigger breakdown of immune tolerance to self-antigens [3].

Application

Selection Property

Validation Focus

mRNA vaccine candidate fidelity research

Readthrough elimination evidence

Direct readthrough assay validation in target construct

Therapeutic mRNA sequence integrity studies

C‑terminal fidelity evidence

Protein sequence integrity and neoepitope risk assessment

N1‑alkyl SAR probe studies

Isobutyl steric/electronic parameters

Ribosome accommodation and translation output assessment

Combinatorial modification strategy research

Readthrough elimination with adjustable substitution ratio

Titration of substitution ratios for fidelity–output balance

• [1] Andries, O., Mc Cafferty, S., De Smedt, S.C., Weiss, R., Sanders, N.N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337–344. View Source
• [2] Yang, H., Eremeeva, E., Abramov, M., Jacquemyn, M., Groaz, E., Daelemans, D., & Herdewijn, P. (2023). CRISPR-Cas9 recognition of enzymatically synthesized base-modified nucleic acids. Nucleic Acids Research, 51(4), 1501–1511. View Source
• [3] Sioud, M., Juzeniene, A., & Sæbøe-Larssen, S. (2024). Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines, 12(6), 624. View Source